Cas no 2023265-23-6 (Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester)
Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester
-
- Inchi: 1S/C15H21NO3/c1-12(2)8-9-14(17)10-16-15(18)19-11-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,16,18)
- InChI Key: NWMJBLCFAZBQLL-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NCC(=O)CCC(C)C
Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797194-0.05g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-797194-0.1g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-797194-0.25g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-797194-0.5g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-797194-1.0g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-797194-2.5g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-797194-5.0g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-797194-10.0g |
benzyl N-(5-methyl-2-oxohexyl)carbamate |
2023265-23-6 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester
Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester (CAS No. 2023265-23-6): A Comprehensive Overview
Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester, identified by the CAS number 2023265-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its phenylmethyl ester moiety and the N-(5-methyl-2-oxohexyl) group, contribute to its distinctive chemical properties and make it a subject of interest for various scientific investigations.
The synthesis and characterization of Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester involve meticulous chemical processes that ensure high purity and yield. The presence of the 5-methyl-2-oxohexyl side chain introduces a polar functional group that enhances the compound's solubility in polar solvents, making it suitable for various biochemical assays. Additionally, the phenylmethyl ester group provides stability and reactivity that are essential for its role in synthetic chemistry and drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of carbamate derivatives. Studies have demonstrated that carbamates can act as intermediates in the synthesis of more complex molecules with therapeutic effects. The specific arrangement of atoms in Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester makes it a valuable building block for designing novel drugs targeting various diseases. For instance, its structural motif has been investigated for its potential role in modulating enzyme activity and interacting with biological targets.
One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers can easily alter its structure to create derivatives with enhanced properties or different biological activities. This flexibility has led to numerous studies exploring its use in developing new treatments for conditions such as inflammation, pain management, and neurodegenerative disorders. The ability to fine-tune the molecular structure allows scientists to optimize the compound's efficacy and minimize potential side effects.
The latest research in this field highlights the importance of understanding the interactions between Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester and biological systems. Advanced computational methods have been employed to predict how this compound might bind to specific proteins or enzymes within cells. These studies provide insights into its mechanism of action and help in designing more effective derivatives. Moreover, experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been crucial in confirming the structural integrity and purity of the compound.
The pharmaceutical industry has taken note of these findings and is actively exploring ways to incorporate Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester into new drug formulations. Its unique properties make it an attractive candidate for developing targeted therapies that address unmet medical needs. Collaborative efforts between academia and industry are fostering innovation in this area, leading to promising developments in drug discovery.
The environmental impact of synthesizing and using this compound is also a topic of interest. Researchers are working on sustainable methods to produce Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester while minimizing waste and energy consumption. Green chemistry principles are being applied to develop more eco-friendly synthetic routes, ensuring that the production process aligns with global sustainability goals.
In conclusion, Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester (CAS No. 2023265-23-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and versatile reactivity make it a valuable tool for researchers investigating new drug candidates. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.
2023265-23-6 (Carbamic acid, N-(5-methyl-2-oxohexyl)-, phenylmethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)